Cas no 139270-97-6 (Dodecanoyl chloride, 12-amino-12-oxo-)

• Product Name: Dodecanoyl chloride, 12-amino-12-oxo-
• CAS No: 139270-97-6
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 1265231
• Update Time: 2024-08-04

Dodecanoyl chloride, 12-amino-12-oxo- Chemical and Physical Properties

Names and Identifiers

• Dodecanoyl chloride, 12-amino-12-oxo-

• Inchi： 1S/C12H22ClNO2/c13-11(15)9-7-5-3-1-2-4-6-8-10-12(14)16/h1-10H2,(H2,14,16)
• InChI Key： REXOLCHISFVITB-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)CCCCCCCCCCC(N)=O

Computed Properties

• Exact Mass: 247.13406

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 396.5±15.0 °C(Predicted)
• PSA: 60.16
• pka: 16.61±0.40(Predicted)